Cas no 134099-31-3 (2,4-Difluoro-5-(trifluoromethyl)benzaldehyde)

• Product Name: 2,4-Difluoro-5-(trifluoromethyl)benzaldehyde
• CAS No: 134099-31-3
• MF: C₈H₃F₅O
• MW: 210.100839853287
• MDL: MFCD27664920
• CID: 4589849
• Update Time: 2025-06-10

2,4-Difluoro-5-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-5-(trifluoromethyl)benzaldehyde

• MDL： MFCD27664920
• Inchi： 1S/C8H3F5O/c9-6-2-7(10)5(8(11,12)13)1-4(6)3-14/h1-3H
• InChI Key： BTULJAYQJSSINL-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(C(F)(F)F)=C(F)C=C1F

Additional information on 2,4-Difluoro-5-(trifluoromethyl)benzaldehyde

Comprehensive Overview of 2,4-Difluoro-5-(trifluoromethyl)benzaldehyde (CAS No. 134099-31-3)

2,4-Difluoro-5-(trifluoromethyl)benzaldehyde (CAS No. 134099-31-3) is a highly specialized fluorinated aromatic aldehyde that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and advanced material science. This compound, characterized by its unique fluorine substitution pattern, serves as a critical building block in the development of high-performance chemicals. Its molecular structure, featuring both difluoro and trifluoromethyl groups, imparts exceptional electronic and steric properties, making it invaluable for precision chemical reactions.

In recent years, the demand for fluorinated compounds like 2,4-Difluoro-5-(trifluoromethyl)benzaldehyde has surged due to their role in drug discovery and crop protection formulations. Researchers and manufacturers are increasingly focusing on sustainable synthesis methods to produce such compounds with minimal environmental impact. This aligns with the global shift toward green chemistry and the reduction of carbon footprints in industrial processes. The compound’s versatility also extends to electronic materials, where its fluorine-rich structure enhances thermal stability and dielectric properties.

One of the most frequently searched questions related to CAS No. 134099-31-3 is: "What are the applications of 2,4-Difluoro-5-(trifluoromethyl)benzaldehyde in pharmaceuticals?" This compound is a key intermediate in the synthesis of fluoroquinolone antibiotics and anticancer agents, where its electron-withdrawing groups improve bioavailability and metabolic stability. Additionally, its use in agrochemicals has been explored for developing next-generation herbicides and pesticides with higher efficacy and lower toxicity.

The synthesis of 2,4-Difluoro-5-(trifluoromethyl)benzaldehyde typically involves multi-step fluorination and oxidation reactions, often requiring catalysts such as palladium or copper complexes. Recent advancements in flow chemistry have enabled more efficient production scales, addressing the growing demand for this compound. Industry experts are also investigating biocatalytic routes to reduce reliance on traditional harsh reagents, a topic that resonates with sustainability-focused audiences.

From an SEO perspective, terms like "fluorinated benzaldehyde derivatives", "CAS 134099-31-3 supplier", and "high-purity fluorinated intermediates" are highly relevant to this compound. These keywords reflect the interests of chemical procurement specialists and R&D teams seeking reliable sources for high-quality raw materials. Furthermore, the compound’s role in cutting-edge research on organic electronics and photovoltaic materials has sparked discussions in academic and industrial forums.

In conclusion, 2,4-Difluoro-5-(trifluoromethyl)benzaldehyde (CAS No. 134099-31-3) stands as a testament to the innovation driving modern specialty chemicals. Its applications span life sciences, agriculture, and materials engineering, making it a cornerstone of high-value chemical synthesis. As industries continue to prioritize efficiency and sustainability, this compound will undoubtedly remain at the forefront of scientific advancement.